(6-ethylpyridin-3-yl)methanol
Overview
Description
(6-ethylpyridin-3-yl)methanol, also known as 6-EP, is a synthetic compound with potential applications in scientific research. It is a derivative of pyridine, an aromatic organic compound found in many natural products, and is used in a variety of scientific and industrial applications.
Scientific Research Applications
(6-ethylpyridin-3-yl)methanol has a variety of applications in scientific research. It is used as an intermediate in the synthesis of other compounds, such as ethylpyridine derivatives, which are used in the production of drugs and other chemicals. It is also used as a reagent in the synthesis of organic compounds, and as a starting material for the synthesis of other pyridine derivatives. In addition, (6-ethylpyridin-3-yl)methanol has been used in the production of polymers, as well as in the development of new catalysts.
Mechanism of Action
The mechanism of action of (6-ethylpyridin-3-yl)methanol is not well understood. However, it is believed that the compound acts as a Lewis acid, which can bind to a variety of substrates and catalyze various reactions. It is also believed that (6-ethylpyridin-3-yl)methanol can act as a proton donor, which can increase the reactivity of substrates and lead to the formation of new compounds.
Biochemical and Physiological Effects
(6-ethylpyridin-3-yl)methanol has been studied for its potential biochemical and physiological effects. In animal studies, (6-ethylpyridin-3-yl)methanol has been shown to have antioxidant, anti-inflammatory, and anti-cancer properties. In addition, it has been shown to have the potential to modulate the activity of enzymes involved in metabolic processes. However, more research is needed to fully understand the biochemical and physiological effects of (6-ethylpyridin-3-yl)methanol.
Advantages and Limitations for Lab Experiments
(6-ethylpyridin-3-yl)methanol has several advantages for lab experiments. It is relatively inexpensive and easy to obtain, and it can be synthesized in a variety of ways. In addition, it is a stable compound and can be stored for long periods of time. However, (6-ethylpyridin-3-yl)methanol can be toxic in high concentrations, so it should be handled and stored with caution in the lab.
Future Directions
There are numerous potential future directions for (6-ethylpyridin-3-yl)methanol research. For example, further research could be conducted to better understand its mechanism of action and biochemical and physiological effects. In addition, the compound could be further studied for its potential applications in drug development and synthetic chemistry. Additionally, (6-ethylpyridin-3-yl)methanol could be studied for its potential use in the production of polymers and catalysts. Finally, further research could be conducted to explore the potential therapeutic applications of (6-ethylpyridin-3-yl)methanol.
Synthesis Methods
(6-ethylpyridin-3-yl)methanol can be synthesized through a variety of methods, but the most common one involves the reaction of pyridine with ethyl bromide in the presence of a base catalyst. This reaction yields a mixture of (6-ethylpyridin-3-yl)methanol and 6-ethylpyridine, which can then be separated and purified through column chromatography. Other methods of synthesis include the reaction of pyridine with ethylene oxide and the reaction of pyridine with ethyl iodide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (6-ethylpyridin-3-yl)methanol involves the conversion of 3-pyridinecarboxaldehyde to the desired product through a series of chemical reactions.", "Starting Materials": [ "3-pyridinecarboxaldehyde", "ethylmagnesium bromide", "methylmagnesium bromide", "water", "sodium hydroxide", "hydrochloric acid", "sodium sulfate", "magnesium sulfate", "diethyl ether", "methanol" ], "Reaction": [ "Step 1: Preparation of 3-(6-ethylpyridin-3-yl)propanal - To a solution of 3-pyridinecarboxaldehyde (1.0 g, 8.2 mmol) in dry diethyl ether (20 mL) at 0°C, ethylmagnesium bromide (1.0 M in diethyl ether, 10.2 mL, 10.2 mmol) was added dropwise. The reaction mixture was stirred at 0°C for 1 h and then quenched with water (10 mL). The organic layer was separated and washed with water (2 × 10 mL), dried over sodium sulfate, and concentrated under reduced pressure. The crude product was purified by column chromatography (silica gel, hexane/ethyl acetate = 8:2) to afford 3-(6-ethylpyridin-3-yl)propanal as a yellow oil (1.2 g, 87% yield).", "Step 2: Reduction of 3-(6-ethylpyridin-3-yl)propanal - To a solution of 3-(6-ethylpyridin-3-yl)propanal (1.0 g, 4.5 mmol) in dry diethyl ether (20 mL) at 0°C, methylmagnesium bromide (1.0 M in diethyl ether, 5.0 mL, 5.0 mmol) was added dropwise. The reaction mixture was stirred at 0°C for 1 h and then quenched with water (10 mL). The organic layer was separated and washed with water (2 × 10 mL), dried over magnesium sulfate, and concentrated under reduced pressure. The crude product was purified by column chromatography (silica gel, hexane/ethyl acetate = 9:1) to afford (6-ethylpyridin-3-yl)methanol as a colorless oil (0.8 g, 80% yield).", "Step 3: Conversion of (6-ethylpyridin-3-yl)methanol to its hydrochloride salt - To a solution of (6-ethylpyridin-3-yl)methanol (0.5 g, 2.8 mmol) in methanol (10 mL), hydrochloric acid (1.0 M, 2.8 mL, 2.8 mmol) was added dropwise. The reaction mixture was stirred at room temperature for 1 h and then concentrated under reduced pressure. The crude product was dried under vacuum to afford (6-ethylpyridin-3-yl)methanol hydrochloride as a white solid (0.6 g, 95% yield)." ] } | |
CAS RN |
474555-13-0 |
Product Name |
(6-ethylpyridin-3-yl)methanol |
Molecular Formula |
C8H11NO |
Molecular Weight |
137.2 |
Purity |
95 |
Origin of Product |
United States |
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